Cas no 1207627-45-9 (2-ethynyl-5-methylpyrazine)

2-ethynyl-5-methylpyrazine structure
2-ethynyl-5-methylpyrazine structure
Product Name:2-ethynyl-5-methylpyrazine
CAS No:1207627-45-9
MF:C7H6N2
MW:118.135941028595
MDL:MFCD22199322
CID:3161827
PubChem ID:71300064
Update Time:2024-11-03

2-ethynyl-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-ethynyl-5-methylpyrazine
    • DB-423370
    • MFCD22199322
    • EN300-787585
    • PS-5396
    • 1207627-45-9
    • CS-0432653
    • AKOS026675519
    • SCHEMBL1923494
    • MDL: MFCD22199322
    • Inchi: 1S/C7H6N2/c1-3-7-5-8-6(2)4-9-7/h1,4-5H,2H3
    • InChI Key: TWCMJRITGMORDX-UHFFFAOYSA-N
    • SMILES: N1C=C(C#C)N=CC=1C

Computed Properties

  • Exact Mass: 118.053098200g/mol
  • Monoisotopic Mass: 118.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 25.8Ų

2-ethynyl-5-methylpyrazine Pricemore >>

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